Cas no 1542412-05-4 (2-(4-chloro-2-methoxyphenyl)propan-2-amine)

• Product Name: 2-(4-chloro-2-methoxyphenyl)propan-2-amine
• CAS No: 1542412-05-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6543341
• PubChem ID: 82607578
• Update Time: 2025-11-01

2-(4-chloro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)propan-2-amine
• EN300-1985434
• 1542412-05-4
• SCHEMBL16579380

• Inchi： 1S/C10H14ClNO/c1-10(2,12)8-5-4-7(11)6-9(8)13-3/h4-6H,12H2,1-3H3
• InChI Key： XMHLRRLBUQSBLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C)(C)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chloro-2-methoxyphenyl)propan-2-amine

Introduction to 2-(4-chloro-2-methoxyphenyl)propan-2-amine (CAS No. 1542412-05-4)

2-(4-chloro-2-methoxyphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1542412-05-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a chloro-substituted aromatic ring coupled with a methylamino side chain, has garnered attention due to its structural features and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its aromatic core makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The compound's structure consists of a propylamine moiety attached to a 4-chloro-2-methoxybenzene backbone. This specific arrangement imparts unique electronic and steric properties, which are critical in determining its interaction with biological targets. The chloro group at the para position relative to the methoxy group enhances lipophilicity while maintaining sufficient polarity, making it an attractive candidate for membrane-permeable drugs. Additionally, the methylamino group contributes to basicity, facilitating interactions with acidic or polar residues in proteins.

In recent years, there has been growing interest in designing molecules that can modulate central nervous system (CNS) functions, particularly in the context of neurodegenerative diseases. The structural motif of 2-(4-chloro-2-methoxyphenyl)propan-2-amine bears resemblance to several known pharmacophores that exhibit neuroprotective and anti-inflammatory properties. For instance, analogs containing similar aromatic rings have been investigated for their potential in mitigating oxidative stress and inhibiting key enzymes involved in neuroinflammation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. Researchers have employed computational modeling and high-throughput screening to identify structural modifications that could enhance binding affinity or selectivity for specific biological targets. The flexibility offered by the propylamine chain allows for further functionalization, such as introducing additional substituents or altering the length of the side chain, which could fine-tune pharmacokinetic profiles.

Recent studies have also explored the role of 4-chloro-substituted aromatic compounds in medicinal chemistry due to their ability to engage with various enzyme families. For example, derivatives of this class have shown promise in inhibiting monoamine oxidase (MAO) enzymes, which are implicated in mood disorders like depression and anxiety. The combination of a chloro group and an amine moiety creates a favorable interaction profile with heme-containing enzymes, making it a viable scaffold for developing MAO inhibitors.

The synthesis of 2-(4-chloro-2-methoxyphenyl)propan-2-amine typically involves multi-step organic reactions, starting from commercially available precursors such as 4-chloro-o-anisidine and 1-bromopropane. Nucleophilic substitution reactions followed by reduction steps are commonly employed to introduce the amine functionality at the propyl position. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields for industrial applications.

In drug discovery pipelines, this compound serves as a valuable building block for medicinal chemists. Its structural features allow for rapid diversification through combinatorial chemistry approaches, enabling the generation of large libraries of analogs for screening against diverse disease targets. The ability to modify both the aromatic core and the side chain provides chemists with ample opportunities to optimize potency, selectivity, and pharmacokinetic properties.

The pharmacological profile of 2-(4-chloro-2-methoxyphenyl)propan-2-amine is still under active investigation, but preliminary data suggest potential applications in treating neurological disorders. Its interaction with neurotransmitter systems remains an area of intense interest, particularly given the increasing recognition of amine-based compounds as modulators of synaptic function. Further preclinical studies are warranted to elucidate its mechanism of action and assess its therapeutic potential.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding how this compound interacts with biological targets. By modeling its binding affinity to receptors such as serotonin receptors or dopamine transporters, researchers can predict its pharmacological effects more accurately. These simulations help guide experimental efforts by highlighting key interactions that should be preserved or modified during derivative design.

The role of aromatic amine derivatives in addressing unmet medical needs cannot be overstated. Compounds like 2-(4-chloro-2-methoxyphenyl)propan-2-amine exemplify how structural diversity can lead to novel therapeutic solutions. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can modulate these processes effectively. The continued exploration of this class of compounds holds promise for future advancements in medicine.